N~2~-benzyl-N~1~-[2-(methoxycarbonyl)phenyl]-alpha-asparagine

• IUPAC Name: 3-(benzylamino)-4-(2-methoxycarbonylanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C19H20N2O5/c1-26-19(25)14-9-5-6-10-15(14)21-18(24)16(11-17(22)23)20-12-13-7-3-2-4-8-13/h2-10,16,20H,11-12H2,1H3,(H,21,24)(H,22,23)
• InChI Key: GSBMSYFPHDRQAG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)C(CC(=O)O)NCC2=CC=CC=C2
• Molecular Formula: C19H20N2O5
• Molecular Weight: 356.4 g/mol

Description

N~2~-benzyl-N~1~-[2-(methoxycarbonyl)phenyl]-alpha-asparagine, also known as B-Methyl-L-Asparagine (BM-L-Asn), is a synthetic amino acid derivative that has gained attention in the scientific community due to its potential applications in drug development and biochemical research.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling reaction is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. Its success lies in exceptionally mild and functional group-tolerant reaction conditions. The key component is the organoboron reagent, which is relatively stable, readily prepared, and environmentally benign. .

Boron-Based Drug Design

Boron compounds are essential for designing new drugs and drug delivery devices. .

Aromatic Substitution Reactions

At the benzylic position, N2-benzyl-N-[2-(methoxycarbonyl)phenyl]-alpha-asparagine can undergo various reactions:

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N-Heterocyclic Carbenes (NHCs) and Metal Complexes

N~2~-benzyl-N-[2-(methoxycarbonyl)phenyl]-alpha-asparagine could serve as a precursor for N-heterocyclic carbenes (NHCs) or metal NHC complexes. .

Amine Derivatives

As an amine, N2-benzyl-N-[2-(methoxycarbonyl)phenyl]-alpha-asparagine belongs to the class of linear 1,3-diarylpropanoids. .

Mechanism of Action

Target of Action

Similar compounds have been known to targetReceptor-type tyrosine-protein phosphatase beta . This protein plays a crucial role in cellular processes such as cell growth, differentiation, mitotic cycle, and oncogenic transformation .

Mode of Action

It’s known that benzylic compounds can undergonucleophilic substitution reactions . In these reactions, a nucleophile (a molecule that donates an electron pair) replaces a group in another molecule

Biochemical Pathways

It’s known that compounds targeting tyrosine-protein phosphatase beta can influence pathways related tocell growth and differentiation . The exact downstream effects would depend on the specific changes induced by the compound in the target protein.

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, i.e., the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

Given its potential target, it might influence processes likecell growth, differentiation, and oncogenic transformation .